Cas no 6543-34-6 (1,3-Benzodioxole-5-acetaldehyde)

• Product Name: 1,3-Benzodioxole-5-acetaldehyde
• CAS No: 6543-34-6
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 513297
• PubChem ID: 267889
• Update Time: 2025-04-19

1,3-Benzodioxole-5-acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-acetaldehyde
• 2-(1,3-benzodioxol-5-yl)acetaldehyde
• PIPERONYL FORMALDEHYDE
• (3,4-methylenedioxyphenyl)acetaldehyde
• 1,3-benzodioxol-5-ylacetaldehyde
• 2-(benzo[1,3]dioxol-5-yl)ethanal
• 2-(benzo[d][1,3]dioxol-5-yl)acetaldehyde
• AC1Q6QJ6
• AR-1B6490
• Benzo[1,3]dioxol-5-yl-acetaldehyd
• benzo[1,3]dioxol-5-yl-acetaldehyde
• CTK2F5883
• homopiperonal
• KST-1B7069
• NSC107645
• 3,4-(Methylenedioxy)phenylacetaldehyde
• 2-(Benzodioxol-5-yl)acetaldehyde
• NSC 107645
• 2-(1,3-Dioxaindan-5-yl)acetaldehyde
• DTXSID30296095
• SCHEMBL406700
• RRMZTAWQQFJQHL-UHFFFAOYSA-N
• EN300-732979
• Z1198331621
• 6543-34-6
• CS-0259423
• Benzo[1,3]dioxol-5-ylacetaldehyde
• MFCD11553606
• NSC-107645
• AKOS006324778

• Inchi： 1S/C9H8O3/c10-4-3-7-1-2-8-9(5-7)12-6-11-8/h1-2,4-5H,3,6H2
• InChI Key： RRMZTAWQQFJQHL-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(CC=O)=CC1=2

Computed Properties

• Exact Mass: 164.04734
• Monoisotopic Mass: 164.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.255±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 82-83 ºC
• Boiling Point: 147 ºC (0.8 Torr)
• Flash Point: 113.9±5.1 ºC,
• Refractive Index: 1.57117 (589.3 nm)
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),
• PSA: 35.53
• LogP: 1.15670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles